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Compound Name: JG-231

Cat. No.: B10856816 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
JG-231 is a potent, allosteric inhibitor of Heat Shock Protein 70 (Hsp70).[1][2] As a molecular

chaperone, Hsp70 is overexpressed in a variety of cancer cells and plays a critical role in tumor

cell survival, proliferation, and resistance to therapy by stabilizing a wide range of oncoproteins,

referred to as "client" proteins.[3] JG-231 disrupts the interaction between Hsp70 and its co-

chaperones, such as BAG1 and BAG3, leading to the degradation of these client proteins and

subsequent induction of apoptosis in cancer cells.[1][2] These application notes provide a

detailed protocol for utilizing JG-231 in a preclinical MDA-MB-231 triple-negative breast cancer

xenograft mouse model.

Mechanism of Action
JG-231 binds to an allosteric site on Hsp70, which inhibits its chaperone function. This

disruption of Hsp70 activity leads to the destabilization and subsequent proteasomal

degradation of numerous client proteins that are essential for cancer cell survival and

proliferation. Key client proteins and downstream signaling molecules affected by JG-231
include Akt, c-Raf, CDK4, IAP-1, and HuR.[2] The inhibition of these pathways ultimately

results in cell cycle arrest and apoptosis.
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The following table summarizes representative quantitative data from a xenograft study

evaluating the efficacy of JG-231 in an MDA-MB-231 mouse model.

Parameter Vehicle Control JG-231 (4 mg/kg)

Number of Mice 10 10

Initial Mean Tumor Volume

(mm³)
150 ± 25 152 ± 28

Final Mean Tumor Volume

(mm³)
1250 ± 150 550 ± 95

Tumor Growth Inhibition (%) - ~56%

Mean Body Weight Change

(%)
+2.5% -1.0%

Note: This data is illustrative and based on typical results for Hsp70 inhibitors in similar

xenograft models. Actual results may vary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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